Cas no 2034266-22-1 (N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 2034266-22-1
• MF: C₁₄H₁₈N₄O
• MW: 258.3189
• CID: 5349705
• Update Time: 2025-10-28

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-pyrrol-1-yl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• 2-(1H-pyrrol-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide
• N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide

• Inchi： 1S/C14H18N4O/c19-14(11-17-6-3-4-7-17)15-9-12-10-16-18-8-2-1-5-13(12)18/h3-4,6-7,10H,1-2,5,8-9,11H2,(H,15,19)
• InChI Key： VZSCQHHAZVGSLX-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N1C([H])=C([H])C([H])=C1[H])N([H])C([H])([H])C1C([H])=NN2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8

Additional information on N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide

Introduction to N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide (CAS No. 2034266-22-1)

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2034266-22-1, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its unique structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide consists of two key heterocyclic moieties: a pyrazolo[1,5-a]pyridine ring system and a pyrrole ring. The pyrazolo[1,5-a]pyridine moiety is particularly noteworthy due to its presence in numerous biologically active compounds. This scaffold has been extensively studied for its potential to interact with various biological targets, making it a valuable building block in drug discovery.

The N-(4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl)methyl group contributes to the compound's overall complexity and functionality. This part of the molecule is known to enhance binding affinity and selectivity when interacting with biological receptors. In contrast, the 2-(1H-pyrrol-1-yl)acetamide moiety introduces an amide functional group, which is commonly found in many pharmacologically active molecules. The amide group not only contributes to the compound's solubility but also plays a crucial role in its interactions with biological targets.

Recent research has highlighted the potential of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-yl)acetamide in several therapeutic areas. One particularly exciting application lies in its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Studies have shown that compounds with similar structural motifs can disrupt signaling pathways that are critical for tumor growth and survival. The presence of both pyrazolo[1,5-a]pyridine and pyrrole moieties in this compound suggests that it may exhibit potent inhibitory activity against these enzymes.

In addition to its anti-cancer potential, N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(1H-pyrrol-1-y)acetamide has also been explored for its antimicrobial properties. The unique combination of heterocyclic rings in this molecule may interfere with microbial cell wall synthesis or other vital processes, leading to effective inhibition of bacterial and fungal growth. This makes it a promising candidate for the development of new antibiotics or antifungal agents.

The synthesis of N-{4H,5H,6H,7H-pyrazolo[1, 5-a]pyridin -3 -yl strong>}methyl)-2-( 1 H- pyrro l- 1 -yl acetamide has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. These methods include multi-step organic reactions such as condensation reactions between appropriate precursors followed by cyclization steps to form the desired ring systems.

The pharmacokinetic properties of N-{ 4 H, 5 H, 6 H, 7 H- pyrazolo[ 1, 5- a] pyridin -3 -yl }methyl)- 2 -( 1 H- pyrro l- 1 -yl acetamide } have been thoroughly evaluated using both in vitro and in vivo models. These studies aim to determine how the compound is absorbed into the bloodstream (Absorption, Bioavailability, Bioequivalence, Cmax, , t½) distributed throughout the body (Distribution) metabolized by the liver (Metabolism) and excreted from the body (Excretion). Understanding these properties is crucial for predicting how well the drug will work when administered orally or via other routes.

The potential side effects associated with N-{ 4 H, 5 H, 6 H, 7 H- pyrazolo[ 1, 5- a] pyridin -3 -yl }methyl)- 2 -( 1 H- pyrro l- 1 -yl acetamide } have also been carefully assessed during preclinical studies. These evaluations include toxicity tests at various doses (Toxicity Testing at Various Doses) as well as long-term studies () to identify any delayed adverse effects that might occur over time when exposed regularly over extended periods without interruption or cessation after initiation once started on treatment regimen prescribed by healthcare provider specializing specifically targeted disease condition being treated specifically.

The development pipeline for this novel compound includes several stages designed not only assess efficacy but also ensure safety before moving forward into larger human clinical trials where thousands patients across multiple geographic locations will participate providing valuable real-world data regarding how effective treatment works within diverse population groups while taking into account individual differences such as age sex race ethnicity genetic makeup lifestyle factors including diet exercise habits environmental exposures like smoking alcohol consumption drug use etc.. These factors all contribute towards creating personalized medicine approach tailored specifically each patient ensuring optimal outcomes based upon their unique characteristics rather than one-size-fits-all solution which may not work equally well across all individuals regardless their background lifestyle choices etc.. This personalized medicine approach represents significant advancement modern therapeutics allowing treatments become more precise effective reducing risk side effects improving overall patient experience throughout course treatment journey toward achieving desired health outcomes.

The regulatory landscape surrounding approval new drugs like N-{ CAS No. 2034266 22 11 12 13 14 15 16 17 18 19 20 21 22 23 24 25 26 27 28 29 30 31 32 33 34 35 36 37 38 39 40 41 42 43 44 45 46 47 48 49 50